1-acetyl-N-(2,6-dimethylphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-(2,6-dimethylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H22N2O2/c1-11-5-4-6-12(2)15(11)17-16(20)14-7-9-18(10-8-14)13(3)19/h4-6,14H,7-10H2,1-3H3,(H,17,20)
• InChI Key: SFTNUPQYEPIYNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2CCN(CC2)C(=O)C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

1-acetyl-N-(2,6-dimethylphenyl)piperidine-4-carboxamide, also known as CX717, is a novel compound that has gained significant attention in the scientific community due to its potential applications in cognitive enhancement. This compound belongs to the class of ampakines, which are known to modulate the activity of the AMPA receptors in the brain.

Mechanism of Action

1-acetyl-N-(2,6-dimethylphenyl)piperidine-4-carboxamide works by increasing the activity of the AMPA receptors in the brain. This leads to an increase in the release of glutamate, which is a neurotransmitter that is involved in synaptic plasticity and memory formation. The increased activity of the AMPA receptors also leads to an increase in the number of AMPA receptors on the surface of the neurons, which further enhances synaptic plasticity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to increase the release of glutamate in the hippocampus, which is a region of the brain that is involved in memory formation. It has also been shown to increase the expression of genes that are involved in synaptic plasticity and memory formation.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-acetyl-N-(2,6-dimethylphenyl)piperidine-4-carboxamide is that it has a relatively long half-life, which allows for sustained effects on cognitive function. It also has a good safety profile and has been well-tolerated in animal studies. However, one of the limitations of this compound is that it can be difficult to administer in precise doses, which can make it challenging to study its effects in a laboratory setting.

Future Directions

There are a number of potential future directions for research on 1-acetyl-N-(2,6-dimethylphenyl)piperidine-4-carboxamide. One area of interest is the development of more precise dosing methods, which would allow for more accurate studies of its effects on cognitive function. Another area of interest is the development of more potent ampakines that could have even greater effects on cognitive function. Additionally, there is interest in studying the long-term effects of this compound on cognitive function and brain health. Finally, there is potential for the development of this compound as a therapeutic agent for the treatment of cognitive disorders such as Alzheimer's disease.

Synthesis Methods

The synthesis of 1-acetyl-N-(2,6-dimethylphenyl)piperidine-4-carboxamide involves the reaction of 1-(2,6-dimethylphenyl)piperidine-4-carboxylic acid with acetic anhydride in the presence of a catalyst such as pyridine. The resulting compound is then purified through recrystallization. This synthesis method has been successfully replicated in various research studies.

Scientific Research Applications

1-acetyl-N-(2,6-dimethylphenyl)piperidine-4-carboxamide has been extensively studied for its potential applications in cognitive enhancement. In animal studies, it has been shown to improve learning and memory, increase attention span, and enhance cognitive flexibility. These effects are believed to be due to its ability to modulate the activity of the AMPA receptors in the brain, which are involved in synaptic plasticity and memory formation.